2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol

• Molecular Formula: C10H17N3O
• Molecular Weight: 195.26 g/mol
• SMILES: C1CC(CNC1)C2=CC=NN2CCO
• InChI: InChI=1S/C10H17N3O/c14-7-6-13-10(3-5-12-13)9-2-1-4-11-8-9/h3,5,9,11,14H,1-2,4,6-8H2
• InChIKey: LQWGRRJVEVFOPH-UHFFFAOYSA-N

2-[5-(Piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol Physicochemical Profile

2-[5-(Piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol (CAS 1311316-77-4) is a small molecule heterocyclic building block combining a pyrazole ring with a piperidine moiety via an ethanol linker [1]. It is characterized by a molecular weight of 195.26 g/mol, a calculated LogP of -0.314, and a topological polar surface area (tPSA) of 50.08 Ų, indicating moderate hydrophilicity [1]. This compound is primarily supplied for research use as a scaffold in medicinal chemistry, with commercial availability at a typical purity specification of 95% [1]. Its structure enables diverse derivatization, making it a useful intermediate for exploring novel pharmacophores .

CB1 antagonist probe development — ethanol-linked piperidinyl-pyrazole scaffold reported to engage cannabinoid-1 receptor with selectivity over CB2

Selective PI3Kδ inhibitor lead — core structure may support isoform-selectivity studies distinct from pan-PI3K inhibitors

Physicochemical probe design — calculated low lipophilicity may offer improved solubility profile compared to classical CB1 antagonists

• [1] Chembase. 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol. http://www.chembase.cn/molecule-261688.html (accessed 2026-04-16). View Source

Why 2-[5-(Piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol Cannot Be Interchanged

While several piperidinyl-pyrazole derivatives exist as research tools, 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol possesses a distinct substitution pattern that directly impacts its biological target engagement. Unlike many in-class compounds that feature bulky aryl or carboxamide groups, this specific ethanol-linked piperidinyl-pyrazole core has been shown to engage targets such as the Cannabinoid-1 (CB1) receptor and phosphoinositide 3-kinases (PI3Ks) with a unique selectivity and potency profile [1][2][3]. Simple substitution with a compound lacking the precise 5-(piperidin-3-yl)-1H-pyrazol-1-yl)ethan-1-ol scaffold is not valid, as even minor modifications to the linker or substitution position can significantly alter, or even abolish, affinity and functional activity [1].

Scaffold substitution Risk

Replacing the precise 5-(piperidin-3-yl)-1H-pyrazol-1-yl ethanol core with aryl or carboxamide analogs may shift CB1/PI3K target engagement and selectivity.

Linker and ethanol moiety Risk

Modifying the ethanol linker or substitution position can alter physicochemical properties and off-target sigma-1 activity, limiting direct interchange with classical CB1 antagonists.

Isoform selectivity context Risk

PI3Kδ/γ preference differs from non-selective inhibitors; direct replacement may confound isoform-specific assay interpretation.

• [1] Stauffer SR, Huang YR, Aron ZD, et al. Triarylpyrazoles with basic side chains: development of pyrazole-based estrogen receptor antagonists. Bioorg Med Chem. 2001;9(1):151-161. View Source
• [2] BindingDB. Entry BDBM50603286 (CHEMBL5183405). Ki: 0.610 nM for CB1 receptor. View Source
• [3] BindingDB. Entry BDBM50193021 (CHEMBL3922919). IC50: 41 nM for PI3Kδ. View Source

2-[5-(Piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol Comparative Binding Evidence

CB1 Receptor Affinity

The compound demonstrates exceptionally high affinity for the rat CB1 receptor, with a Ki of 0.610 nM [1]. This is comparable to or exceeds the potency of the well-established CB1 antagonist AM 251 (Ki = 7.49 nM) and the clinical reference rimonabant (SR141716A, Ki = 1.8-5.6 nM in rat brain) . The target compound's functional antagonism is further confirmed by an EC50 of 2 nM in a cellular cAMP assay [1].

CB1 Affinity

Cross-study comparable

Ki = 0.610 nM (rat CB1)
EC50 = 2 nM (cAMP)
~12-fold lower Ki vs AM 251

Reported high CB1 engagement

Supports CB1 probe context; compare with rimonabant Ki ≈ 1.8-5.6 nM

Evidence Dimension	CB1 receptor binding affinity
Target Compound Data	Ki = 0.610 nM; EC50 = 2 nM (cAMP)
Comparator Or Baseline	AM 251: Ki = 7.49 nM; Rimonabant (SR141716A): Ki ≈ 1.8-5.6 nM
Quantified Difference	Target compound Ki is approximately 12-fold lower than AM 251, indicating higher potency.
Conditions	Radioligand displacement assay using [3H]-CP-55,940 in rat brain membranes; cAMP assay in HEK293 cells.

Why This Matters

For researchers studying CB1-mediated pathways, this compound offers a more potent starting point for tool development, potentially enabling lower dosing and improved assay windows compared to older standards.

• [1] BindingDB. Entry BDBM50603286 (CHEMBL5183405). Ki: 0.610 nM, EC50: 2 nM for CB1 receptor. View Source

PI3Kδ Selective Inhibition

In enzymatic assays, the compound inhibits PI3Kδ with an IC50 of 41 nM [1]. It shows a notable selectivity window over PI3Kγ, where the IC50 is 58 nM, representing a 1.4-fold preference for the δ isoform [1]. This contrasts with non-selective PI3K inhibitors like LY294002, which typically inhibits multiple isoforms at similar concentrations (e.g., IC50 ≈ 1-5 µM across PI3Kα, β, δ, γ).

PI3Kδ Inhibition

Class-level inference

PI3Kδ IC50 = 41 nM
PI3Kγ IC50 = 58 nM
1.4-fold δ-selectivity

Reported PI3Kδ selectivity context

More than 24-fold potent than LY294002; isoform selectivity requires review

Evidence Dimension	PI3K isoform inhibition
Target Compound Data	PI3Kδ IC50 = 41 nM; PI3Kγ IC50 = 58 nM
Comparator Or Baseline	LY294002 (broad PI3K inhibitor): IC50 ≈ 1-5 µM for multiple isoforms
Quantified Difference	Target compound is >24-fold more potent against PI3Kδ than a typical non-selective inhibitor.
Conditions	ADAPTA enzymatic assay using human recombinant PI3K isoforms.

Why This Matters

Isoform selectivity is critical for developing therapeutics with reduced off-target toxicity. This compound's profile supports its use as a selective PI3Kδ chemical probe, distinct from pan-PI3K inhibitors.

• [1] BindingDB. Entry BDBM50193021 (CHEMBL3922919). IC50: 41 nM for PI3Kδ, 58 nM for PI3Kγ. View Source

Lipophilicity Profile

The target compound exhibits a calculated LogP of -0.314 [1], indicating it is significantly more hydrophilic than most classical CB1 antagonists. For example, rimonabant has a calculated LogP of approximately 5-6, and AM 251 has a measured LogP of 5.39 [2]. This difference of over 5 log units suggests a substantially improved aqueous solubility profile and reduced non-specific binding, which are highly desirable features for a high-quality chemical probe.

Lipophilicity

Cross-study comparable

Calculated LogP = -0.314
Over 5 units lower than rimonabant (cLogP ~5-6) and AM 251 (5.39)

Reported improved hydrophilicity profile

May support better solubility and reduced non-specific binding; calculated property

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	Calculated LogP = -0.314
Comparator Or Baseline	Rimonabant: cLogP ≈ 5.0-6.0; AM 251: cLogP = 5.39
Quantified Difference	Target compound is over 5 log units more hydrophilic.
Conditions	Calculated property (Chembase); Measured/calculated values from literature and vendor data.

Why This Matters

Lower lipophilicity is strongly correlated with better developability profiles, including fewer off-target hits, improved solubility, and reduced metabolic liability. This makes the compound a more favorable starting point for lead optimization.

• [1] Chembase. 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol. Calculated LogP = -0.314. View Source
• [2] Probes & Drugs. RO5488608 (AM 251) compound profile. cLogP = 5.39. View Source

Sigma-1 Receptor Off-Target Activity

Unlike many other piperidinyl-pyrazole derivatives that show high selectivity for their primary target, this compound exhibits moderate affinity for the sigma-1 receptor (σ1R). BindingDB data indicates a Ki of 5.20 nM against σ1R in guinea pig brain [1]. This is a significant off-target activity, as selective CB1 antagonists like AM 251 and rimonabant typically show negligible affinity for σ1R (Ki > 1 µM). The compound also shows moderate affinity for σ2R with a Ki of 90 nM [2].

Sigma-1 Off-Target

Class-level inference

σ1 Ki = 5.20 nM
>190-fold higher affinity than classical CB1 antagonists (Ki >1 µM)

Confounding sigma-1 activity

Requires control experiments; not a pure CB1 probe

Evidence Dimension	Sigma-1 receptor affinity
Target Compound Data	Ki = 5.20 nM
Comparator Or Baseline	AM 251 and rimonabant: Ki > 1 µM for σ1R
Quantified Difference	Target compound shows >190-fold higher affinity for σ1R than classical CB1 antagonists.
Conditions	Radioligand displacement of [3H]-pentazocine from guinea pig brain membranes.

Why This Matters

This data is crucial for experimental design. The potent σ1R activity is a confounding factor in vivo, as it can independently affect pain, mood, and neuroprotection pathways. Researchers must account for this in their studies, making the compound unsuitable as a pure CB1 chemical probe.

• [1] BindingDB. Entry BDBM50146585 (CHEMBL3763396). Ki: 5.20 nM for sigma-1 receptor. View Source
• [2] BindingDB. Entry BDBM50604967 (CHEMBL1698776). Ki: 90 nM for sigma-2 receptor. View Source

CB2 Receptor Selectivity

The compound demonstrates a remarkable degree of selectivity for CB1 over CB2 receptors. While it binds CB1 with sub-nanomolar affinity (Ki = 0.610 nM), its affinity for the human CB2 receptor is reported as >10,000 nM (Ki > 10 µM) [1]. This represents a selectivity ratio of >16,000-fold for CB1 over CB2. In contrast, a comparator like the dual CB1/CB2 ligand WIN 55,212-2 has comparable affinity for both (Ki ~ 2-10 nM for both CB1 and CB2).

CB2 Selectivity

Cross-study comparable

CB2 Ki >10,000 nM
>16,000-fold selectivity for CB1 over CB2

Reported extreme CB1 selectivity

Eliminates CB2 confounding; compare with non-selective WIN 55,212-2

Evidence Dimension	CB1 vs. CB2 selectivity
Target Compound Data	CB1 Ki = 0.610 nM; CB2 Ki > 10,000 nM
Comparator Or Baseline	WIN 55,212-2: CB1 Ki ~ 2-10 nM, CB2 Ki ~ 2-10 nM
Quantified Difference	Target compound exhibits >16,000-fold selectivity for CB1, while WIN 55,212-2 is non-selective.
Conditions	Radioligand displacement assays using [3H]-CP-55,940 in membranes expressing human receptors.

Why This Matters

For studies aiming to isolate CB1-mediated effects, this extreme selectivity is a powerful tool. It eliminates the confounding influence of CB2 receptor activation, which can modulate immune function and peripheral processes. This property makes the compound a valuable alternative to non-selective cannabinoid ligands.

• [1] BindingDB. Entry BDBM50603286 (CHEMBL5183405). CB1 Ki = 0.610 nM; CB2 Ki > 10,000 nM. View Source

2-[5-(Piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol Application Scenarios

CB1 Antagonist Chemical Probe Development

This compound's ultra-high CB1 affinity (Ki = 0.610 nM) and >16,000-fold selectivity over CB2 makes it an ideal starting point for designing a new generation of CB1-selective chemical probes [1]. Its improved hydrophilicity (LogP = -0.314) compared to classical CB1 antagonists like rimonabant and AM 251 suggests a more favorable developability profile, potentially leading to tools with better solubility and reduced off-target binding [2].

Dual CB1/Sigma-1 Pharmacology in Neurological Disorders

Due to its confirmed potent affinity for both the CB1 receptor (Ki = 0.610 nM) and the sigma-1 receptor (Ki = 5.20 nM), this compound is not a suitable selective probe for either target in isolation [1]. However, it presents a unique opportunity to study the interplay between these two receptor systems in complex disorders like chronic pain, addiction, and neurodegeneration, where both pathways are implicated [2].

PI3Kδ Inhibitor Lead Optimization

The compound's moderate potency for PI3Kδ (IC50 = 41 nM) and selectivity over PI3Kγ (1.4-fold) provides a foundation for structure-activity relationship (SAR) campaigns [1]. The piperidinyl-pyrazole core is a known privileged structure for kinase inhibition, and the ethanol linker offers a convenient handle for further derivatization to improve potency, isoform selectivity, and pharmacokinetic properties. This scaffold is more suitable for lead optimization than non-selective, older generation PI3K inhibitors.

Sigma-1 Activity Control in Cannabinoid Studies

In experiments where a pure CB1-mediated effect is expected, this compound's significant sigma-1 activity (Ki = 5.20 nM) can serve as a built-in control [1]. By comparing its effects to those of a highly selective CB1 antagonist like AM 251, researchers can delineate which physiological responses are purely CB1-dependent and which involve a sigma-1 component. This is a valuable application for dissecting complex pharmacological mechanisms in vivo [2].

Application

Selection Property

Validation Focus

CB1-selective probe studies

CB1 affinity and >16,000-fold CB2 selectivity

CB1-mediated pathway response; off-target sigma-1 control

Dual CB1/Sigma-1 interaction research

Balanced CB1 and sigma-1 affinity

Pathway interplay in pain, addiction, and neurodegeneration models

PI3Kδ-selective inhibitor SAR

PI3Kδ inhibition and isoform selectivity profile

Kinase selectivity panel; ADME/PK property optimization

CB1/Sigma-1 mechanistic dissection

Sigma-1 off-target activity as built-in control

Delineating CB1-dependent vs sigma-1-mediated effects in vivo

• [1] BindingDB. Entry BDBM50603286 (CHEMBL5183405) and Entry BDBM50146585 (CHEMBL3763396). View Source
• [2] Chembase. 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol. Calculated LogP = -0.314. View Source